molecular formula C39H52N4O9 B1201420 Cortisol-21-hemisuccinate-aminobutylethylisoluminol CAS No. 80632-51-5

Cortisol-21-hemisuccinate-aminobutylethylisoluminol

Cat. No. B1201420
CAS RN: 80632-51-5
M. Wt: 720.9 g/mol
InChI Key: UXFIMALKYCIGRQ-VJCKMISMSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Cortisol-21-hemisuccinate-aminobutylethylisoluminol, also known as Cortisol-21-hemisuccinate-aminobutylethylisoluminol, is a useful research compound. Its molecular formula is C39H52N4O9 and its molecular weight is 720.9 g/mol. The purity is usually 95%.
BenchChem offers high-quality Cortisol-21-hemisuccinate-aminobutylethylisoluminol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Cortisol-21-hemisuccinate-aminobutylethylisoluminol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

80632-51-5

Product Name

Cortisol-21-hemisuccinate-aminobutylethylisoluminol

Molecular Formula

C39H52N4O9

Molecular Weight

720.9 g/mol

IUPAC Name

[2-[(8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] 4-[4-[(1,4-dioxo-2,3-dihydrophthalazin-6-yl)-ethylamino]butylamino]-4-oxobutanoate

InChI

InChI=1S/C39H52N4O9/c1-4-43(24-8-10-26-28(20-24)36(50)42-41-35(26)49)18-6-5-17-40-32(47)11-12-33(48)52-22-31(46)39(51)16-14-29-27-9-7-23-19-25(44)13-15-37(23,2)34(27)30(45)21-38(29,39)3/h8,10,19-20,27,29-30,34,45,51H,4-7,9,11-18,21-22H2,1-3H3,(H,40,47)(H,41,49)(H,42,50)/t27-,29-,30-,34+,37-,38-,39-/m0/s1

InChI Key

UXFIMALKYCIGRQ-VJCKMISMSA-N

Isomeric SMILES

CCN(CCCCNC(=O)CCC(=O)OCC(=O)[C@]1(CC[C@@H]2[C@@]1(C[C@@H]([C@H]3[C@H]2CCC4=CC(=O)CC[C@]34C)O)C)O)C5=CC6=C(C=C5)C(=O)NNC6=O

SMILES

CCN(CCCCNC(=O)CCC(=O)OCC(=O)C1(CCC2C1(CC(C3C2CCC4=CC(=O)CCC34C)O)C)O)C5=CC6=C(C=C5)C(=O)NNC6=O

Canonical SMILES

CCN(CCCCNC(=O)CCC(=O)OCC(=O)C1(CCC2C1(CC(C3C2CCC4=CC(=O)CCC34C)O)C)O)C5=CC6=C(C=C5)C(=O)NNC6=O

synonyms

C21-HS-ABEI
cortisol-21-hemisuccinate-aminobutylethylisoluminol

Origin of Product

United States

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